Cas no 7584-09-0 (3,5-Dimethylpicolinonitrile)

3,5-Dimethylpicolinonitrile structure
3,5-Dimethylpicolinonitrile structure
Product Name:3,5-Dimethylpicolinonitrile
CAS No:7584-09-0
MF:C8H8N2
MW:132.162521362305
MDL:MFCD05982124
CID:1016472
PubChem ID:8167269
Update Time:2025-04-20

3,5-Dimethylpicolinonitrile Chemical and Physical Properties

Names and Identifiers

    • 3,5-DIMETHYLPYRIDINE-2-CARBONITRILE
    • 2-Cyano-3,5-Dimethylpyridine
    • 2-cyano-3,5-lutidine
    • 3,5-dimethyl-2-pyridinecarbonitrile
    • 3,5-dimethylpicolinonitrile
    • 3,5-dimethylpyridinecarbonitrile
    • CYANO-3,5-DIMETHYLPYRIDINE
    • MYBGPKXHLYUSQF-UHFFFAOYSA-
    • MYBGPKXHLYUSQF-UHFFFAOYSA-N
    • DTXSID20429113
    • Z1255450782
    • AB22974
    • AMY18955
    • 3,5-Dimethylpyridine-2-carbonitrile, 97%
    • AS-35542
    • 2CYANO-3,5-DIMETHYLPYRIDINE
    • AKOS023832419
    • J-511366
    • MFCD05982124
    • EN300-129192
    • CS-0232867
    • SCHEMBL4918585
    • 7584-09-0
    • FT-0707943
    • InChI=1/C8H8N2/c1-6-3-7(2)8(4-9)10-5-6/h3,5H,1-2H3
    • DB-081975
    • 3,5-Dimethylpicolinonitrile
    • MDL: MFCD05982124
    • Inchi: 1S/C8H8N2/c1-6-3-7(2)8(4-9)10-5-6/h3,5H,1-2H3
    • InChI Key: MYBGPKXHLYUSQF-UHFFFAOYSA-N
    • SMILES: N1C=C(C)C=C(C)C=1C#N

Computed Properties

  • Exact Mass: 132.06900
  • Monoisotopic Mass: 132.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • Melting Point: 58-62 °C
  • PSA: 36.68000
  • LogP: 1.57008

3,5-Dimethylpicolinonitrile Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302-H318
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36
  • Safety Instruction: S26
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22; R36

3,5-Dimethylpicolinonitrile Pricemore >>

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